Cas no 26446-57-1 (Benzeneacetic acid, trihydroxy-)

• Product Name: Benzeneacetic acid, trihydroxy-
• CAS No: 26446-57-1
• MF: C₈H₈O₅
• MW: 184.146122932434
• CID: 238367
• PubChem ID: 18978906
• Update Time: 2025-04-19

Benzeneacetic acid, trihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, trihydroxy-
• 2-(2,3,4-trihydroxyphenyl)acetic acid
• EN300-1837403
• trihydroxybenzeneacetic acid
• 1487579-87-2
• DTXSID30597054
• 26446-57-1
• SCHEMBL8685874
• (2,3,4-Trihydroxyphenyl)acetic acid

• Inchi： 1S/C8H8O5/c9-5-2-1-4(3-6(10)11)7(12)8(5)13/h1-2,9,12-13H,3H2,(H,10,11)
• InChI Key： OPRGVEJZGLRURR-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1CC(=O)O)O)O

Computed Properties

• Exact Mass: 184.03714
• Monoisotopic Mass: 184.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.99